Cas no 20772-09-2 (1-Bromo-3-(3-bromophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(3-bromophenyl)propan-2-one
• CAS No: 20772-09-2
• MF: C₉H₈Br₂O
• MW: 291.967221260071
• MDL: MFCD11847554
• CID: 1011455
• PubChem ID: 53403277
• Update Time: 2025-06-13

1-Bromo-3-(3-bromophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(3-bromophenyl)propan-2-one
• AB92146
• 20772-09-2
• DB-337133
• SCHEMBL12731510
• AKOS016000663
• 1-Bromo-3-(3-bromophenyl)propane-2-one
• DTXSID60695158

• MDL： MFCD11847554
• Inchi： 1S/C9H8Br2O/c10-6-9(12)5-7-2-1-3-8(11)4-7/h1-4H,5-6H2
• InChI Key： BBJLLMBVMZQQNF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC(CBr)=O

Computed Properties

• Exact Mass: 291.892
• Monoisotopic Mass: 289.894
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-Bromo-3-(3-bromophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(3-bromophenyl)propan-2-one (CAS: 20772-09-2)

1-Bromo-3-(3-bromophenyl)propan-2-one (CAS: 20772-09-2) is a brominated aromatic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique structural features, has been the subject of recent studies exploring its synthetic utility, biological activity, and mechanistic insights. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in contemporary scientific investigations.

Recent studies have focused on the synthetic pathways and optimization strategies for 1-Bromo-3-(3-bromophenyl)propan-2-one. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis route using palladium-catalyzed cross-coupling reactions. The researchers emphasized the compound's role as a versatile intermediate in the synthesis of more complex bioactive molecules, particularly in the development of kinase inhibitors. The study also highlighted the compound's stability under various reaction conditions, making it a reliable building block for pharmaceutical applications.

In the realm of biological activity, 1-Bromo-3-(3-bromophenyl)propan-2-one has shown promising results as a potential anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against several cancer cell lines, including breast and lung cancer. The mechanism of action was linked to the compound's ability to disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis. These findings suggest that further structural modifications could enhance its selectivity and efficacy, paving the way for novel therapeutic agents.

Another area of interest is the compound's application in antimicrobial research. A recent investigation published in European Journal of Medicinal Chemistry (2023) explored the antibacterial and antifungal properties of 1-Bromo-3-(3-bromophenyl)propan-2-one derivatives. The study identified several analogs with significant activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis, a mechanism distinct from existing antibiotics. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

Despite these advancements, challenges remain in the clinical translation of 1-Bromo-3-(3-bromophenyl)propan-2-one-based therapies. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism, necessitating further optimization to improve its drug-like properties. Additionally, toxicity profiles must be thoroughly evaluated to ensure safety in human applications. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, 1-Bromo-3-(3-bromophenyl)propan-2-one (CAS: 20772-09-2) represents a promising scaffold in chemical biology and medicinal chemistry, with diverse applications ranging from anticancer to antimicrobial therapies. Recent studies have elucidated its synthetic versatility, biological activity, and mechanistic insights, providing a solid foundation for future research. Continued exploration of this compound and its derivatives is expected to yield significant contributions to drug discovery and development, addressing unmet medical needs in various disease areas.